(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)(naphthalen-1-yl)methanone

• IUPAC Name: [4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C21H19ClN2O2/c22-19-14-23-11-8-20(19)26-16-9-12-24(13-10-16)21(25)18-7-3-5-15-4-1-2-6-17(15)18/h1-8,11,14,16H,9-10,12-13H2
• InChI Key: LORTWGMNFKAQRY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=NC=C2)Cl)C(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol
• CAS No.: 2034430-82-3

Description

(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)(naphthalen-1-yl)methanone is a useful research compound. Its molecular formula is C21H19ClN2O2 and its molecular weight is 366.85. The purity is usually 95%.
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Scientific Research Applications

Genotoxic Potential of Naphthalene Derivatives

• Genotoxicity of 1,4-Naphthoquinone : A derivative of naphthalene, 1,4-Naphthoquinone has been extensively studied for its genotoxic potential. While not directly related to the compound , this research highlights the importance of understanding the biological interactions of naphthalene derivatives. The study found that 1,4-Naphthoquinone does not induce gene mutations in bacteria or mammalian cells in vitro, suggesting its genotoxic effects may be limited to in vitro conditions likely due to reactive oxygen species generation. This understanding is crucial when considering the safety and application of similar compounds in research and development (Fowler et al., 2018).

Environmental Impact and Remediation

• Methane Oxidation by Soils : Although not directly related to the specific chemical compound , studies on methane oxidation by soils provide insight into the environmental applications of chemical compounds that could potentially influence methane dynamics. Research on methane emission and consumption by soils underscores the complex microbial activities involved and the potential for chemical compounds to interact with these processes, either as inhibitors or facilitators (Mer & Roger, 2001).

• Naphthalene Sources and Exposures : Investigating the sources and exposures of naphthalene and its derivatives helps understand the environmental persistence and potential toxicity of such compounds. Research in this area focuses on emissions from industrial processes and the need for effective monitoring and control strategies to mitigate environmental and health risks (Jia & Batterman, 2010).

Biotechnological Applications

• Methane as a Resource : Exploring the utilization of methane by methanotrophic bacteria for the production of valuable bioproducts provides a framework for considering the biotechnological applications of related compounds. This research highlights the potential of utilizing microbial pathways for the conversion of greenhouse gases into useful products, suggesting a possible area of application for chemical compounds in enhancing or modifying these biological processes (Strong et al., 2015).